Cas no 2680681-21-2 (1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine
• CAS No: 2680681-21-2
• MF: C₇H₈BrN₃
• MW: 214.062520027161
• CID: 5604702
• PubChem ID: 165937826
• Update Time: 2025-06-29

1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2680681-21-2
• EN300-28273400
• 1-[4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-yl]methanamine
• 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine

• Inchi： 1S/C7H8BrN3/c1-11-7(4-9)6(2-3-8)5-10-11/h5H,4,9H2,1H3
• InChI Key： MADOLGCQQSQMDX-UHFFFAOYSA-N
• SMILES： BrC#CC1C=NN(C)C=1CN

Computed Properties

• Exact Mass: 212.99016g/mol
• Monoisotopic Mass: 212.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine

Introduction to 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine (CAS No. 2680681-21-2)

1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2680681-21-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound’s molecular framework incorporates a pyrazole core, a nitrogen-containing heterocycle that is widely recognized for its versatility in drug design. Specifically, the presence of a 2-bromoethynyl substituent at the 4-position of the pyrazole ring and a methylamino group at the 5-position introduces distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine involves sophisticated organic transformations that highlight the intersection of modern synthetic methodologies with medicinal chemistry principles. The bromoethynyl moiety, in particular, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl systems. These types of transformations are frequently employed in the development of novel therapeutic agents due to their efficiency and scalability. The methylamino group further enhances the compound’s reactivity, allowing for additional functionalization strategies that can fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular modeling studies on 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine suggest potential interactions with various biological targets, including enzymes and receptors implicated in inflammatory pathways. This aligns with ongoing research efforts to identify novel modulators of these pathways, which are critical in treating conditions such as autoimmune diseases and cancer. The pyrazole scaffold itself is well-documented for its role in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

The pharmacological exploration of 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine has been complemented by experimental studies in vitro and in vivo. Preliminary assays have indicated that this compound may possess inhibitory activity against certain kinases, which are key enzymes in cell signaling cascades. Such kinases are often dysregulated in pathological conditions, making them attractive therapeutic targets. Additionally, the compound’s ability to modulate protein-protein interactions has been explored through biochemical assays, revealing potential applications in diseases where aberrant protein interactions play a central role.

The chemical diversity introduced by the 2-bromoethynyl and methylamino groups provides a rich foundation for structure-activity relationship (SAR) studies. By systematically varying these substituents or introducing additional functional groups, researchers can elucidate structure-dependent biological effects. This approach is particularly valuable in optimizing lead compounds for clinical development. For instance, modifications aimed at enhancing solubility or metabolic stability could be explored while maintaining or improving biological potency.

In the context of drug discovery pipelines, 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine exemplifies how rational molecular design can yield promising candidates for further investigation. The integration of synthetic chemistry expertise with bioinformatics tools has accelerated the process of identifying lead compounds with favorable pharmacokinetic profiles. As computational methods continue to evolve, the ability to predict and validate the biological activity of complex molecules like this one will only improve.

The future direction of research on 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine may include exploring its role in developing combination therapies or targeted drug delivery systems. The compound’s structural features make it amenable to derivatization into prodrugs or conjugates that could enhance bioavailability or tissue specificity. Furthermore, advances in nanotechnology may enable the formulation of this compound into novel delivery platforms, such as liposomes or nanoparticles, which could improve therapeutic efficacy.

From an industrial perspective, the production scalability of 1-4-(2-bromoethynyl)-1-methyl-1H-pyrazol-5-ylmethanamine is an important consideration for its transition from academic research to clinical application. Optimizing synthetic routes to minimize costs while maintaining high purity standards will be crucial for commercial viability. Collaborative efforts between academic institutions and pharmaceutical companies can facilitate these endeavors by leveraging expertise across multiple disciplines.

In summary, 1-(4-(2-Bromoethynyl)-pyrazol[3',4':5:6]-pyridin]-3-methanamine, CAS No.: 26806812/21/22 , represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential biological functions . Its development underscores the importance of interdisciplinary collaboration between synthetic chemists , biologists , and computational scientists . As research progresses , this compound holds promise not only as a standalone therapeutic agent but also as a building block for more complex drug candidates .